Cas no 1261946-60-4 (4-(3,5-Dichlorophenyl)-3-fluorophenol)

• Product Name: 4-(3,5-Dichlorophenyl)-3-fluorophenol
• CAS No: 1261946-60-4
• MF: C₁₂H₇Cl₂FO
• MW: 257.087785005569
• MDL: MFCD18313951
• CID: 2765258
• PubChem ID: 53219629
• Update Time: 2025-05-25

4-(3,5-Dichlorophenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 1261946-60-4
• DTXSID30684453
• 4-(3,5-Dichlorophenyl)-3-fluorophenol, 95%
• 3',5'-Dichloro-2-fluoro[1,1'-biphenyl]-4-ol
• 4-(3,5-DICHLOROPHENYL)-3-FLUOROPHENOL
• MFCD18313951
• 4-(3,5-Dichlorophenyl)-3-fluorophenol

• MDL： MFCD18313951
• Inchi： 1S/C12H7Cl2FO/c13-8-3-7(4-9(14)5-8)11-2-1-10(16)6-12(11)15/h1-6,16H
• InChI Key： IUYQWQVHTXWTOY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=CC=1F)O)Cl

Computed Properties

• Exact Mass: 255.9857984g/mol
• Monoisotopic Mass: 255.9857984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3,5-Dichlorophenyl)-3-fluorophenol

Introduction to 4-(3,5-Dichlorophenyl)-3-fluorophenol (CAS No. 1261946-60-4)

4-(3,5-Dichlorophenyl)-3-fluorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261946-60-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated phenols, a subclass known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both chloro and fluoro substituents on a phenolic backbone, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug discovery initiatives.

The synthesis and characterization of 4-(3,5-Dichlorophenyl)-3-fluorophenol have been subjects of extensive study in academic and industrial laboratories. The introduction of fluorine at the 3-position and chlorine at the 3,5-positions of the phenyl ring introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. This modulation is critical in influencing its interactions with biological targets, such as enzymes and receptors, which are pivotal in drug design. The compound's ability to engage in hydrogen bonding, due to the hydroxyl group, further enhances its potential as a pharmacophore in developing novel therapeutic agents.

In recent years, there has been a surge in research focusing on halogenated phenols due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, 4-(3,5-Dichlorophenyl)-3-fluorophenol has been investigated for its potential role in inhibiting specific enzymes involved in cancer cell proliferation. The dichlorophenyl moiety is known to enhance binding affinity to target proteins by increasing lipophilicity, while the fluorine atom can improve metabolic stability and bioavailability. These characteristics make it an attractive candidate for further development into a lead compound for new drug candidates.

The pharmacokinetic profile of 4-(3,5-Dichlorophenyl)-3-fluorophenol is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary studies suggest that the presence of fluorine may influence the compound's metabolic pathways, potentially leading to longer half-lives and improved bioavailability. This could be particularly beneficial in chronic disease management where sustained drug levels are desired. Additionally, the compound's stability under various physiological conditions is being evaluated to ensure its suitability for formulation into oral or injectable medications.

The chemical reactivity of 4-(3,5-Dichlorophenyl)-3-fluorophenol also presents opportunities for further derivatization. The hydroxyl group can undergo various transformations such as esterification or etherification to alter its solubility and interactions with biological targets. Similarly, the chloro substituents offer sites for nucleophilic substitution reactions, allowing chemists to introduce additional functional groups or linkages that could enhance pharmacological activity. These modifications are often guided by structure-activity relationship (SAR) studies aimed at identifying the most potent analogs within this series.

Advances in computational chemistry have also played a significant role in studying 4-(3,5-Dichlorophenyl)-3-fluorophenol. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These predictions can guide experimental design by highlighting key interactions and potential binding sites. Furthermore, computational methods can be used to screen large libraries of derivatives virtualy before synthesizing them in the lab, significantly reducing time and resources spent on less promising candidates.

The environmental impact of halogenated compounds like 4-(3,5-Dichlorophenyl)-3-fluorophenol is another consideration in modern drug discovery. While these compounds offer numerous benefits in terms of biological activity and stability, their persistence in the environment must be carefully managed. Researchers are increasingly focusing on green chemistry principles to develop synthetic routes that minimize waste and hazardous byproducts. Additionally, efforts are underway to assess the biodegradability and ecological toxicity of these compounds to ensure their safe use in both laboratory and clinical settings.

In conclusion,4-(3,5-Dichlorophenyl)-3-fluorophenol (CAS No. 1261946-60-4) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing new drugs targeting various diseases. Ongoing studies continue to uncover its biological activities and optimize its pharmacokinetic properties through both experimental synthesis and computational modeling. As research progresses,this compound is likely to play an increasingly important role in addressing unmet medical needs.